Cas no 51583-97-2 (1,3-di(naphthalen-2-yl)propane-1,3-dione)

1,3-di(naphthalen-2-yl)propane-1,3-dione Properties

Names and Identifiers

• 1,3-di(naphthalen-2-yl)propane-1,3-dione
• 1,3-Di(2-naphthyl)propane-1,3-dione
• 1,3-propanedione, 1,3-di-2-naphthalenyl-
• 1,3-dinaphthalen-2-ylpropane-1,3-dione
• 1,3-bis(naphthalen-2-yl)propane-1,3-dione
• 51583-97-2
• SCHEMBL1974978
• E88193
• BS-51666
• DB-336968
• 1,3-BIS(2-NAPHTHYL)-1,3-PROPANEDIONE
• BSYFDFPTOXRGMP-UHFFFAOYSA-N
• Bis(2-naphthoyl)methane
• DTXSID5068651
• 1,3-Propanedione, 1,3-di-2-naphthalenyl-
• +Expand

• InChIKey： BSYFDFPTOXRGMP-UHFFFAOYSA-N
• Inchi： InChI=1S/C23H16O2/c24-22(20-11-9-16-5-1-3-7-18(16)13-20)15-23(25)21-12-10-17-6-2-4-8-19(17)14-21/h1-14H,15H2
• SMILES： C1=CC=C2C=C(C=CC2=C1)C(=O)CC(=O)C3=CC4=CC=CC=C4C=C3

Computed Properties

• Exact Mass: 324.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 324.115029749g/mol
• Heavy Atom Count: 25
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14